Tert-butyl 4-((4-bromophenyl)(hydroxy)methyl)piperidine-1-carboxylate

• Molecular Formula: C17H24BrNO3
• Molecular Weight: 370.3 g/mol
• IUPAC Name: tert-butyl 4-[(4-bromophenyl)-hydroxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24BrNO3/c1-17(2,3)22-16(21)19-10-8-13(9-11-19)15(20)12-4-6-14(18)7-5-12/h4-7,13,15,20H,8-11H2,1-3H3
• InChI Key: UNTDMLOQTJNFFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(C2=CC=C(C=C2)Br)O

Description

Tert-butyl 4-((4-bromophenyl)(hydroxy)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24BrNO3 and its molecular weight is 370.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-bromobenzoyl)-piperidine-1-carboxylic acid tert-butyl ester (1.47 g, 4.00 mmol) in absolute EtOH (25 mL) was added NaBH4 (227 mg, 6.00 mmol). The mixture was stirred at room temperature for 2 hours. Standard work-up and purification gave 4-[(4-bromo-phenyl)-hydroxymethyl]-piperidine-1-carboxylic acid tert-butyl ester as a white solid (1.480 g, 100%). 1H NMR (CDCl3) δ 1.07-1.27 (m, 2H), 1.62-1.72 (m, 1H), 1.88 (d, 1H, J=13.2 Hz), 2.35 (d, 1H, J=3.3 Hz), 2.50-2.65 (m, 2H), 4.04-4.13 (m, 2H), 4.33 (dd, 1H, J=7.2, 3.3 Hz), 7.16 (d, 2H, J=8.4 Hz), 7.45 (d, 2H, J=8.4 Hz).